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Introduction
Diterbium trioxalate, with the chemical formula Tb₂(C₂O₄)₃, is an inorganic compound of the

rare earth element terbium. While not as widely known as some other terbium compounds, it

serves as a critical precursor in the synthesis of terbium oxides, which have significant

applications in phosphors, catalysis, and emerging biomedical technologies. This technical

guide provides a comprehensive overview of the history, discovery, physicochemical properties,

synthesis, and characterization of Diterbium trioxalate. It also touches upon the potential

relevance of terbium-based materials in the field of drug development.

History and Discovery
The story of Diterbium trioxalate is intrinsically linked to the discovery of its constituent

element, terbium. In 1843, Swedish chemist Carl Gustaf Mosander successfully isolated

terbium from yttria, a mineral sourced from Ytterby, Sweden. The synthesis of Diterbium
trioxalate followed from the broader understanding of rare earth element chemistry, where

precipitation with oxalic acid became a standard method for separating and purifying these

elements. The formation of insoluble oxalates, including Diterbium trioxalate, is a

characteristic reaction of trivalent lanthanide ions in aqueous solutions.
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Physicochemical Properties
Diterbium trioxalate is typically encountered as its hydrated form, most commonly the

decahydrate (Tb₂(C₂O₄)₃·10H₂O). Its properties are summarized in the tables below.

Table 1: General Properties of Diterbium Trioxalate
Property Value Reference

Chemical Formula Tb₂(C₂O₄)₃ [1]

Molecular Weight (anhydrous) 581.91 g/mol

Appearance White solid [1]

Luminescence
Green under UV light

(decahydrate)
[1]

Table 2: Properties of Diterbium Trioxalate Decahydrate
Property Value Reference

Chemical Formula Tb₂(C₂O₄)₃·10H₂O [2]

Molecular Weight 762.05 g/mol [2]

CAS Number 24670-06-2 [2]

Appearance White powder [2]

Solubility in Water Insoluble [2][3]

Table 3: Quantitative Data for Terbium-Oxalate System
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Parameter Value Conditions Reference

Solubility Product

(Ksp of Tb₂(C₂O₄)₃)
Varies with conditions Aqueous solution [4]

Stability Constants of

Tb(C₂O₄)n³⁻²ⁿ

complexes

Reported for n=1 to 4 20.0°C, 1 M NaClO₄ [4]

Luminescence

Lifetime (τ) of Tb³⁺
~0.81 ms

Crystalline

Tb₂(C₂O₄)₃·10H₂O

Major Emission Peak
543 nm (⁵D₄ → ⁷F₅

transition)
Solid-state

Experimental Protocols
Synthesis of Diterbium Trioxalate Decahydrate
(Precipitation Method)
This protocol describes the synthesis of Diterbium trioxalate decahydrate by direct

precipitation from an aqueous solution.

Materials:

Terbium(III) chloride (TbCl₃) or Terbium(III) nitrate (Tb(NO₃)₃)

Oxalic acid (H₂C₂O₄) or a soluble oxalate salt (e.g., (NH₄)₂C₂O₄)

Deionized water

Beakers

Stirring apparatus

Filtration apparatus (e.g., Büchner funnel and flask)

Drying oven

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 3 / 8 Tech Support

https://actachemscand.org/pdf/acta_vol_23_p0093-0108.pdf
https://actachemscand.org/pdf/acta_vol_23_p0093-0108.pdf
https://www.benchchem.com/product/b12342507?utm_src=pdf-body
https://www.benchchem.com/product/b12342507?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b12342507?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Procedure:

Prepare an aqueous solution of a soluble terbium(III) salt (e.g., 0.1 M TbCl₃).

In a separate beaker, prepare an aqueous solution of oxalic acid or a soluble oxalate salt

with a stoichiometric excess (e.g., 0.3 M H₂C₂O₄).

Slowly add the terbium(III) salt solution to the oxalate solution while stirring continuously. A

white precipitate of Diterbium trioxalate decahydrate will form immediately.

Continue stirring the mixture for a period to ensure complete precipitation.

Collect the precipitate by vacuum filtration.

Wash the precipitate with deionized water to remove any unreacted reagents and

byproducts.

Dry the resulting white powder in a low-temperature oven (e.g., 60-80 °C) to obtain

Diterbium trioxalate decahydrate.

Characterization: Thermal Decomposition Analysis
Thermogravimetric analysis (TGA) is a common method to study the thermal decomposition of

Diterbium trioxalate hydrate.

Apparatus:

Thermogravimetric Analyzer (TGA)

Sample pans (e.g., alumina)

Inert gas supply (e.g., Nitrogen)

Procedure:

Place a small, accurately weighed amount of the synthesized Diterbium trioxalate
decahydrate into the TGA sample pan.
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Heat the sample from room temperature to a high temperature (e.g., 1000 °C) at a constant

heating rate (e.g., 10 °C/min) under an inert atmosphere (e.g., nitrogen flow).

The TGA will record the mass of the sample as a function of temperature.

The resulting TGA curve will show distinct mass loss steps corresponding to:

Dehydration (loss of water molecules) to form anhydrous Diterbium trioxalate.

Decomposition of the anhydrous oxalate to terbium oxide. The final product is typically

terbium(III,IV) oxide (Tb₄O₇) when heated in air, or terbium(III) oxide (Tb₂O₃) in an inert

atmosphere.[1][5]

Visualized Workflows
Synthesis of Diterbium Trioxalate Decahydrate
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Workflow for the Synthesis of Diterbium Trioxalate Decahydrate
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Workflow for Thermal Decomposition Analysis of Diterbium Trioxalate
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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